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Compound of Interest

Compound Name: TGX-155

Cat. No.: B1682241 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of investigational compounds like TGX-155 are paramount to ensuring a safe

laboratory environment and adhering to regulatory compliance. While a specific Safety Data

Sheet (SDS) with detailed disposal instructions for TGX-155 is not publicly available, this guide

provides essential safety and logistical information based on general best practices for the

disposal of research-grade small molecule inhibitors.

It is critical to consult your institution's Environmental Health and Safety (EHS) office for

specific guidance and to review all available safety information from the supplier before

handling or disposing of this compound.[1][2] Federal, state, and local regulations must be

followed for the disposal of all chemical waste.[1][3]

Understanding TGX-155: A Selective PI3Kβ Inhibitor
TGX-155 is a selective inhibitor of phosphoinositide 3-kinase β (PI3Kβ), a key enzyme in the

PI3K/Akt signaling pathway.[4] This pathway is crucial for regulating cell growth, proliferation,

survival, and metabolism.[5][6] Dysregulation of the PI3K/Akt pathway is implicated in various

diseases, including cancer, making inhibitors like TGX-155 valuable tools in biomedical

research.[7]

Core Disposal Principles for Investigational
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The disposal of any investigational drug or chemical should be approached with a clear

understanding of its potential hazards. For compounds where a specific SDS is unavailable, a

conservative approach that treats the substance as potentially hazardous is recommended.

Immediate Steps for TGX-155 Disposal:
Contact your Environmental Health and Safety (EHS) Office: This is the most critical first

step.[1][2] Your EHS office will provide institution-specific procedures for the disposal of

research chemicals and can advise on the appropriate waste streams.

Waste Segregation: Do not mix TGX-155 waste with other chemical waste streams unless

explicitly approved by your EHS office.[1] It should be collected in a designated, properly

labeled, and sealed container.

Container Selection and Labeling: Use a compatible, leak-proof container for collecting TGX-
155 waste.[2] The container must be clearly labeled as "Hazardous Waste" and include the

full chemical name ("TGX-155" and its IUPAC name if available), concentration, and any

known hazard information.[2]

Secure Storage: Store the waste container in a designated and secure Satellite

Accumulation Area (SAA) until it is collected for disposal by trained personnel.[1][2]

Final Disposition: The standard and recommended method for the final disposal of non-

hazardous and many hazardous pharmaceutical wastes is incineration by a licensed

hazardous waste disposal facility.[1][8] This ensures the complete destruction of the

compound.

Quantitative Data Summary
Due to the limited public availability of a specific Safety Data Sheet for TGX-155, quantitative

data regarding its disposal, such as reportable quantities or specific concentration limits for

disposal, could not be compiled. The following table summarizes key chemical properties that

are relevant for handling and storage.
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Property Value Source

Molecular Formula C₂₀H₁₉FN₂O₃ MedChemExpress

Molecular Weight 354.38 g/mol MedChemExpress

Appearance Solid powder MedChemExpress

Storage
Store at -20°C for long-term

storage.
MedChemExpress

Experimental Protocols: General Guidelines for
Handling Small Molecule Inhibitors
While specific experimental protocols involving TGX-155 are proprietary to individual research

labs, the following general guidelines for handling potent small molecule inhibitors should be

followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling TGX-155.

Ventilation: Handle the solid compound in a chemical fume hood to avoid inhalation of dust

particles.

Weighing: When weighing the powder, use a balance inside a fume hood or a ventilated

balance enclosure.

Solution Preparation: Prepare solutions in a fume hood. Avoid generating aerosols.

Spill Response: In the event of a spill, follow your institution's established spill response

procedures. Generally, this involves isolating the area, absorbing the spill with an inert

material, and collecting the contaminated material in a sealed container for hazardous waste

disposal.

TGX-155 Mechanism of Action: The PI3K/Akt
Signaling Pathway
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TGX-155 exerts its effects by inhibiting PI3Kβ, a critical enzyme in the PI3K/Akt signaling

cascade. This pathway is typically activated by growth factors and other extracellular signals,

leading to a series of intracellular events that promote cell survival and proliferation. By

blocking PI3Kβ, TGX-155 can interrupt these signals, which is of significant interest in cancer

research and other fields.
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of TGX-155.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1682241?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682241?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By providing this essential safety and logistical information, we aim to be a preferred source for

laboratory safety and chemical handling, building deep trust with researchers, scientists, and

drug development professionals by offering value that extends beyond the product itself.

Always prioritize safety and consult with your institution's EHS professionals for guidance on

the proper disposal of all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. research.cuanschutz.edu [research.cuanschutz.edu]

3. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

4. medchemexpress.com [medchemexpress.com]

5. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]

6. PI3K/AKT/MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]

7. Safety and Tolerability of Phosphatidylinositol-3-Kinase (PI3K) Inhibitors in Oncology -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for TGX-155]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682241#tgx-155-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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